Cas no 691397-85-0 (N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide)

• Product Name: N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• CAS No: 691397-85-0
• MF: C₁₁H₉ClN₄O₄S
• MW: 328.731559514999
• CID: 6553820
• Update Time: 2025-05-19

N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• 2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(2-chloro-5-nitrophenyl)acetamide
• 5-Thiazoleacetamide, 2-amino-N-(2-chloro-5-nitrophenyl)-4,5-dihydro-4-oxo-

• Inchi： 1S/C11H9ClN4O4S/c12-6-2-1-5(16(19)20)3-7(6)14-9(17)4-8-10(18)15-11(13)21-8/h1-3,8H,4H2,(H,14,17)(H2,13,15,18)
• InChI Key： PTJMKLNDLNNHER-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC([N+]([O-])=O)=CC=C2Cl)=O)C(=O)N=C1N

Additional information on N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide

Professional Introduction to N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide (CAS No. 691397-85-0)

N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide, identified by its CAS number 691397-85-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both nitro and chloro substituents on the phenyl ring, coupled with the unique thiazolidinone scaffold, makes this compound a versatile intermediate for further chemical modifications and biological evaluations.

The structural complexity of N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide offers a rich palette for synthetic chemists to explore. The nitro group, a well-known pharmacophore, can participate in various chemical reactions such as reduction to an amine or diazotization followed by coupling reactions. Meanwhile, the chloro substituent provides a handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The thiazolidinone ring, a prominent structure in many bioactive molecules, contributes to the compound's potential bioactivity by mimicking natural heterocyclic motifs found in biological systems.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. Thiazolidinones, in particular, have been extensively studied due to their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The incorporation of a 2-imino group into the thiazolidinone core enhances its reactivity and opens up possibilities for further derivatization. This has led to the exploration of N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide as a potential lead compound in medicinal chemistry.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of novel compounds. Virtual screening and molecular docking studies have become integral parts of drug discovery pipelines. In this context, N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide has been subjected to computational analyses to assess its binding affinity to various biological targets. Preliminary results suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. Such findings are consistent with the known biological activities of thiazolidinone derivatives and warrant further experimental validation.

The synthesis of N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The key step involves the condensation of 2-chloro-5-nitrobenzaldehyde with thiazole derivatives under acidic conditions to form the thiazolidinone core. Subsequent functionalization with acetamide introduces additional pharmacophoric elements that enhance bioactivity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been explored to improve reaction efficiency and selectivity.

The biological evaluation of N-(2-chloro-5-nitrophenyl)-2-(2-imino-4-oxo-1,3-thiazolidin-5-y l)acetamide has revealed intriguing results. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several inflammatory enzymes, including COX and LOX enzymes. These enzymes are key players in the pathogenesis of inflammation and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of N-(2-chloro -5-nitrophenyl strong >)-< strong > 2 - ( 2 - imino - 4 - ox o - 1 , 3 - thia z olidin - 5 - yl ) ace tam ide strong >to modulate these enzymes suggests its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, N-( 2 - chlor o - 5 - n i t ro p h e n y l strong >)-< strong > 2 - ( 2 - i m i n o - 4 - ox o - 1 , 3 - t hia z olidin - 5 - y l ) ace tam ide strong >has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that this compound may exhibit antimicrobial activity against certain bacterial strains. This is particularly relevant in light of the growing problem of antibiotic resistance worldwide. The unique structural features of this molecule contribute to its ability to interact with bacterial targets and disrupt essential metabolic pathways.

The development of new drug candidates is often hampered by issues related to solubility and bioavailability. To address these challenges, researchers have explored various strategies for improving the pharmacokinetic properties of N-( strong> strong> strong> strong> strong> strong> strong> strong> strong>) acetamide . Techniques such as prodrug design and formulation optimization have been employed to enhance its solubility and absorption rates after oral administration.

The future prospects for N-(<-strong>
< br />) acetamide are promising given its diverse biological activities and structural versatility. Further research is needed to fully elucidate its mechanism(s) of action and optimize its pharmacological profile. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this promising lead into a viable therapeutic agent.